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Compound of Interest

Compound Name: 2-Benzoylbenzoic Acid

Cat. No.: B160740 Get Quote

An In-depth Technical Guide on 2-
Benzoylbenzoic Acid
This guide provides a comprehensive overview of 2-Benzoylbenzoic acid, focusing on its

chemical structure and systematic nomenclature as recognized by the International Union of

Pure and Applied Chemistry (IUPAC).

Chemical Identity and Nomenclature
2-Benzoylbenzoic acid is an organic compound with the molecular formula C₁₄H₁₀O₃.[1][2][3]

[4] Its chemical structure consists of a benzoic acid molecule substituted with a benzoyl group

at the ortho-position.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 2-Benzoylbenzoic acid[1]

CAS Number 85-52-9[1][2][5][6][7]

Molecular Formula C₁₄H₁₀O₃[1][2][3][4]

Molecular Weight 226.23 g/mol [2][5]

Linear Formula C₆H₅COC₆H₄CO₂H[5]
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Synonyms: This compound is also known by several other names, including o-Benzoylbenzoic

acid, Benzophenone-2-carboxylic acid, and 2-Carboxybenzophenone.[1][6][8]

Structural Formula
The structure of 2-Benzoylbenzoic acid features a carboxylic acid functional group (-COOH)

and a ketone functional group (C=O) connecting a phenyl group. These two substituents are

attached to a central benzene ring at adjacent carbon atoms (positions 1 and 2).

Logical Relationship of 2-Benzoylbenzoic Acid

Nomenclature

Structural Representation

2-Benzoylbenzoic Acid

[ Benzene Ring ]
- COOH (Carboxylic Acid) at C1

- C(=O)Ph (Benzoyl Group) at C2

is represented by

2-Benzoylbenzoic acid

systematically describes

Click to download full resolution via product page

Caption: Relationship between nomenclature and structure.

Experimental Protocols
While this document focuses on the structural and naming conventions, the synthesis of 2-
Benzoylbenzoic acid is a key experimental procedure. A common method involves the

Friedel-Crafts acylation of benzene with phthalic anhydride.

General Protocol for Synthesis:
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Reaction Setup: Anhydrous aluminum chloride (AlCl₃) is suspended in an excess of dry

benzene, which serves as both a reactant and a solvent. The mixture is cooled in an ice

bath.

Addition of Reactant: Phthalic anhydride is added portion-wise to the stirred suspension.

Reaction Progression: The reaction mixture is stirred and allowed to warm to room

temperature. It is then typically heated under reflux for a specified period to ensure the

reaction goes to completion.

Hydrolysis: The reaction mixture is cooled and then hydrolyzed by carefully pouring it onto a

mixture of crushed ice and concentrated hydrochloric acid. This step protonates the

carboxylate and decomposes the aluminum chloride complex.

Product Isolation: The resulting solid product, 2-benzoylbenzoic acid, is isolated by

filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as aqueous ethanol or toluene.[3]

Table 2: Key Experimental Parameters

Parameter Description

Catalyst Anhydrous Aluminum Chloride (AlCl₃)

Reactants Benzene, Phthalic Anhydride

Reaction Type Friedel-Crafts Acylation

Workup Acidic Hydrolysis

Purification Method Recrystallization[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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